molecular formula C8H15O2- B8288628 2-Ethylhexanoate CAS No. 18035-91-1

2-Ethylhexanoate

Cat. No.: B8288628
CAS No.: 18035-91-1
M. Wt: 143.20 g/mol
InChI Key: OBETXYAYXDNJHR-UHFFFAOYSA-M
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Description

2-Ethylhexanoate is a useful research compound. Its molecular formula is C8H15O2- and its molecular weight is 143.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

18035-91-1

Molecular Formula

C8H15O2-

Molecular Weight

143.20 g/mol

IUPAC Name

2-ethylhexanoate

InChI

InChI=1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/p-1

InChI Key

OBETXYAYXDNJHR-UHFFFAOYSA-M

Canonical SMILES

CCCCC(CC)C(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

30.3 g (0.1 mol) of α-(n-butylamino)benzyl-phenylphosphinic acid ##STR19## are dissolved in 400 ml of absolute ethanol and neutralised with an approx. 1.5 molar ethanolic solution of 0.1 mol of sodium ethylate. 34.5 g (0.1 mol) of nickel(II) bis (2-ethylhexanoate) are additionally dissolved in this solution and the mixture is heated at reflux temperature for 30 minutes. The solvent is then evaporated and the residue is dried for 15 hours at 80° C. under a pressure of 11 mm Hg. These instructions give a light green product of the composition XLNi (X=α-(n-butylamino)benzyl-phenylphosphinate; L=2-ethylhexanoate), which contains 4.2% of phosphorus and 9.0% of nickel and is readily soluble in ethanol, chloroform, toluene and hexane at room temperature.
Name
α-(n-butylamino)benzyl-phenylphosphinic acid
Quantity
30.3 g
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reactant
Reaction Step One
Quantity
0.1 mol
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ethanolic solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
34.5 g
Type
catalyst
Reaction Step Three

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